Cas no 847388-40-3 (3-bromo-N-(3-{3-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzamide)

• Product Name: 3-bromo-N-(3-{3-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzamide
• CAS No: 847388-40-3
• MF: C₂₀H₁₅BrN₄O
• MW: 407.263303041458
• CID: 6261318
• PubChem ID: 7080323
• Update Time: 2024-01-06

3-bromo-N-(3-{3-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(3-{3-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzamide
• 3-bromo-N-(3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)benzamide
• AKOS002054010
• F0657-0472
• 3-bromo-N-(3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzamide
• 3-bromo-N-[3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]benzamide
• 847388-40-3

• Inchi： 1S/C20H15BrN4O/c1-13-18(24-20-22-9-4-10-25(13)20)14-5-3-8-17(12-14)23-19(26)15-6-2-7-16(21)11-15/h2-12H,1H3,(H,23,26)
• InChI Key： MURDXRXPXXNXAS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NC1=CC=CC(=C1)C1=C(C)N2C=CC=NC2=N1)=O

Computed Properties

• Exact Mass: 406.04292g/mol
• Monoisotopic Mass: 406.04292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides